tert-Butyl 4-(2-(methylamino)ethyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[2-(methylamino)ethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C12H25N3O2/c1-12(2,3)17-11(16)15-9-7-14(8-10-15)6-5-13-4/h13H,5-10H2,1-4H3
• InChI Key: IRUJRVAXEALDLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CCNC
• Molecular Formula: C12H25N3O2
• DSSTOX Substance ID: DTXSID40630380
• Molecular Weight: 243.35 g/mol
• CAS RN: 539822-98-5

Description

“tert-Butyl 4-(2-(methylamino)ethyl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C12H25N3O2. It has a molecular weight of 243.35 g/mol. The compound is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 243.35 g/mol. It has a computed XLogP3-AA value of 0.5, indicating its relative hydrophobicity. The compound has one hydrogen bond donor and four hydrogen bond acceptors. It has a topological polar surface area of 44.8 Ų. The compound is a liquid under normal conditions.

Scientific Research Applications

Advanced Battery Science

The chemical structure of tert-Butyl 4-(2-(methylamino)ethyl)piperazine-1-carboxylate suggests potential use in advanced battery science, possibly as an electrolyte additive or in the design of organic cathode materials for improved battery performance.

Each of these applications leverages the unique chemical properties of the compound, demonstrating its versatility and importance in scientific research across various fields. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray and, if in eyes, to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do.

Mechanism of Action

Target of Action

Tert-Butyl 4-(2-(methylamino)ethyl)piperazine-1-carboxylate is a derivative of N-Boc piperazine Piperazine derivatives are known to interact with a wide range of biological targets due to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the ring .

Mode of Action

The diverse biological activities of compounds containing piperazine rings can be attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring, thereby enhancing favorable interaction with macromolecules .

Biochemical Pathways

Piperazine derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, mannich bases, schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .

Pharmacokinetics

The compound’s predicted density is 1056±006 g/cm3 , and it has a predicted boiling point of 319.4±32.0 °C . These properties may influence its bioavailability.

Result of Action

Piperazine derivatives have shown a wide spectrum of biological activities such as antibacterial , antifungal , anticancer , antiparasitic , antihistamine , and antidepressive activities .

Synthesis routes and methods I

Procedure details

Into a 50-mL sealed tube, was placed tert-butyl 4-(2-chloroethyl)piperazine-1-carboxylate (300 mg, 1.21 mmol, 1.00 equiv), methylamine (in ethanol) (10 mL), and NaI (100 mg). The resulting solution was stirred for 12 h at 70° C. in an oil bath. The resulting mixture was concentrated under vacuum. The resulting solution was diluted with 3 mL of water and adjusted to pH 7-8 with sodium bicarbonate (5%). The resulting solution was extracted with 2×5 mL of dichloromethane and the organic layers combined. The resulting mixture was washed with 1×3 mL of water and 1×3 mL of brine. The resulting mixture was concentrated under vacuum. This resulted in 180 mg (crude) of tert-butyl 4-(2-(methylamino)ethyl)piperazine-1-carboxylate as brown oil.

Synthesis routes and methods II

Procedure details

Tert-butyl 4-(2-chloroethyl)piperazine-1-carboxylate (3.13 g, 12.58 mmol) was dissolved in methanol (20 ml), to which 40% methylamine methanol solution (30 ml) was added, and the mixture was heated under reflux for 5 hours. The reaction mixture was concentrated under reduced pressure, and the residue was dissolved in methylene chloride. The mixture was washed with saturated sodium hydrogencarbonate aqueous solution. The organic layer was dried over magnesium sulfate, and then filtered, and the filtrate was concentrated under reduced pressure to afford tert-butyl 4-(2-methylaminoethyl)piperazine-1-carboxylate (3.0 g, yield 98%) as a pale yellow oil.